Tetraethyl ethene-1,1-diylbis(phosphonate)
Overview
Description
Tetraethyl ethene-1,1-diylbis(phosphonate) is a chemical compound with the molecular formula C10H22O6P2 . It is also known by other names such as Tetraethyl vinylidene phosphonate, 1,1-bis(diethoxyphosphoryl)ethene, and 1,1-bis(Diethoxyphosphoryl)ethylene . The molecular weight of this compound is 300.23 g/mol .
Molecular Structure Analysis
The InChI code for Tetraethyl ethene-1,1-diylbis(phosphonate) is 1S/C10H22O6P2/c1-6-13-17(11,14-7-2)10(5)18(12,15-8-3)16-9-4/h5-9H2,1-4H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
Tetraethyl ethene-1,1-diylbis(phosphonate) is a liquid at room temperature . It has a molecular weight of 300.23 g/mol . The compound has a topological polar surface area of 71.1 Ų and a complexity of 302 . It has 0 hydrogen bond donors, 6 hydrogen bond acceptors, and 10 rotatable bonds .Scientific Research Applications
Recovery of Strategic Metals
Tetraethyl ethene-1,1-diylbis(phosphonate) and its derivatives are used as complexing agents for the potential recovery of strategic metals . These compounds are synthesized as possible chelating systems for the recovery of strategic metals .
Diagnostics and Therapeutics
These compounds show interesting properties in diagnostics and therapeutics . Substituted bisphosphonates are mostly applied for medical purposes when calcium metabolism is affected .
Virustatic Properties
Tetraethyl ethene-1,1-diylbis(phosphonate) and its derivatives show interesting virustatic properties . This makes them very promising compounds for a large number of applications .
Wastewater Treatment
Research is being conducted to investigate the applicability of these compounds for wastewater treatment . The P-C-P backbone of these compounds and the alkyl side chains on the central carbon atom have a determinant role in their physicochemical properties .
Valuable Metals Extraction
These compounds are being investigated for their potential in the extraction of valuable metals . For instance, the demand for Rare Earth Elements (REEs), a group of 17 metals, including 15 lanthanides, yttrium, and scandium, have become of strategic importance for hi-tech applications .
Light Harvesting in Perovskite Solar Cells
Tetraethyl ethene-1,1-diylbis(phosphonate) has been used in the synthesis of materials for efficient light harvesting in perovskite solar cells . This compound is used in the synthesis of various organic electron-transporting layers .
Safety and Hazards
properties
IUPAC Name |
1,1-bis(diethoxyphosphoryl)ethene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O6P2/c1-6-13-17(11,14-7-2)10(5)18(12,15-8-3)16-9-4/h5-9H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLSPWQKLLPYKAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C(=C)P(=O)(OCC)OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O6P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40452307 |
Source
|
| Record name | Tetraethyl vinylidene phosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40452307 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetraethyl ethene-1,1-diylbis(phosphonate) | |
CAS RN |
37465-31-9 |
Source
|
| Record name | Tetraethyl vinylidene phosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40452307 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Tetraethyl ethene-1,1-diylbis(phosphonate) in Friedel-Crafts alkylation reactions?
A1: Tetraethyl ethene-1,1-diylbis(phosphonate) acts as an alkylating agent in Friedel-Crafts alkylation reactions. [] In the presence of a Lewis acid catalyst, such as the Cu(ClO4)2·6H2O/2,2′-Bipy complex, it reacts with electron-rich aromatic compounds like indoles to introduce an ethyl-1,1-diylbis(phosphonate) group onto the aromatic ring. [] This reaction offers a synthetic route to access a variety of heteroaryl- and aryl-substituted ethyl-1,1-diylbis(phosphonates). []
Q2: Are there any other reported applications of Tetraethyl ethene-1,1-diylbis(phosphonate) in scientific literature?
A2: Beyond Friedel-Crafts alkylations, Tetraethyl ethene-1,1-diylbis(phosphonate) serves as a building block in the synthesis of novel nucleoside analogs containing amino bisphosphonic groups. [] While the specific details of this application are not provided in the abstract, it highlights the versatility of this compound in accessing molecules with potential biological activity.
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